Cas no 54918-86-4 (2-(2,4-dichlorophenoxy)-N-{(E)-(3-methylphenyl)thio(carbonoimidyl)amino}acetamide)

2-(2,4-Dichlorophenoxy)-N-{(E)-(3-methylphenyl)thio(carbonoimidyl)amino}acetamide is a specialized organic compound featuring a dichlorophenoxy moiety linked to a thiocarbonoimidyl acetamide structure. Its unique molecular architecture, incorporating both phenoxy and thiourea-like functional groups, suggests potential utility as an intermediate in agrochemical or pharmaceutical synthesis. The presence of electron-withdrawing chlorine substituents and a thioether linkage may enhance reactivity in nucleophilic substitution or coordination chemistry applications. This compound's structural complexity allows for selective modifications, making it valuable for developing biologically active derivatives. Careful handling is advised due to the presence of reactive functional groups. Further research is recommended to fully characterize its physicochemical properties and potential applications in synthetic chemistry.
2-(2,4-dichlorophenoxy)-N-{(E)-(3-methylphenyl)thio(carbonoimidyl)amino}acetamide structure
54918-86-4 structure
Product Name:2-(2,4-dichlorophenoxy)-N-{(E)-(3-methylphenyl)thio(carbonoimidyl)amino}acetamide
CAS No:54918-86-4
MF:C16H15Cl2N3O2S
MW:384.280200242996
CID:6048003
PubChem ID:4343540
Update Time:2025-10-29

2-(2,4-dichlorophenoxy)-N-{(E)-(3-methylphenyl)thio(carbonoimidyl)amino}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dichlorophenoxy)-N-{(E)-(3-methylphenyl)thio(carbonoimidyl)amino}acetamide
    • AKOS002238480
    • AKOS003624521
    • F0807-0363
    • SMR000236376
    • MLS000722986
    • CHEMBL1582495
    • 1-[[2-(2,4-dichlorophenoxy)acetyl]amino]-3-(3-methylphenyl)thiourea
    • 54918-86-4
    • (E)-2-(2-(2,4-dichlorophenoxy)acetyl)-N-(m-tolyl)hydrazinecarbimidothioic acid
    • HMS2548N03
    • 2-(2,4-dichlorophenoxy)-N-{[(E)-(3-methylphenyl)thio(carbonoimidyl)]amino}acetamide
    • 2-[(2,4-dichlorophenoxy)acetyl]-N-(3-methylphenyl)hydrazinecarbothioamide
    • Inchi: 1S/C16H15Cl2N3O2S/c1-10-3-2-4-12(7-10)19-16(24)21-20-15(22)9-23-14-6-5-11(17)8-13(14)18/h2-8H,9H2,1H3,(H,20,22)(H2,19,21,24)
    • InChI Key: RLRGTTLJIJLKIF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCC(NNC(NC1=CC=CC(C)=C1)=S)=O)Cl

Computed Properties

  • Exact Mass: 383.026
  • Monoisotopic Mass: 383.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.5A^2
  • XLogP3: 4.4

2-(2,4-dichlorophenoxy)-N-{(E)-(3-methylphenyl)thio(carbonoimidyl)amino}acetamide Pricemore >>

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Additional information on 2-(2,4-dichlorophenoxy)-N-{(E)-(3-methylphenyl)thio(carbonoimidyl)amino}acetamide

Compound CAS No 54918-86-4: A Comprehensive Overview

The compound with CAS No 54918-86-4, known as 2-(2,4-dichlorophenoxy)-N-{(E)-(3-methylphenyl)thio(carbonoimidyl)amino}acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structural features, synthesis methods, and the latest research findings related to this compound.

Structural Analysis of CAS No 54918-86-4

The molecular structure of 2-(2,4-dichlorophenoxy)-N-{(E)-(3-methylphenyl)thio(carbonoimidyl)amino}acetamide is characterized by a phenoxy group attached to an acetamide moiety. The presence of the dichlorophenoxy group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. Additionally, the thio(carbonoimidyl)amino group adds complexity to the molecule, potentially enhancing its ability to participate in various chemical reactions. The (E)-configuration of the thio group suggests a specific spatial arrangement that may play a critical role in its biological interactions.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the phenoxy intermediate. Recent advancements in synthetic chemistry have enabled more efficient routes for constructing such complex molecules. Researchers have employed techniques such as Suzuki coupling and nucleophilic substitution to achieve high yields and purity. The characterization of CAS No 54918-86-4 has been carried out using advanced spectroscopic methods, including NMR and IR spectroscopy, which have provided detailed insights into its molecular structure.

Biological Activity and Applications

Recent studies have highlighted the potential of CAS No 54918-86-4 as a bioactive compound with applications in drug discovery. Its ability to modulate key biological pathways makes it a promising candidate for therapeutic interventions. For instance, research has shown that this compound exhibits potent anti-inflammatory properties, which could be harnessed in developing novel anti-inflammatory drugs. Furthermore, its interaction with specific enzymes has been explored, suggesting potential applications in enzyme inhibition studies.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies on the degradation pathways of CAS No 54918-86-4 have revealed that it undergoes biodegradation under specific environmental conditions. However, further research is needed to assess its long-term effects on ecosystems. From a safety perspective, preliminary toxicity studies indicate that this compound exhibits low acute toxicity; nonetheless, comprehensive safety evaluations are essential before its widespread use.

Future Directions and Research Opportunities

The future of CAS No 54918-86-4 lies in exploring its full potential across diverse fields. Collaborative efforts between chemists and biologists are expected to unlock new applications for this compound. Additionally, advancements in computational chemistry may provide deeper insights into its molecular interactions at an atomic level. As research progresses, it is anticipated that CAS No 54918-86-4 will play a pivotal role in advancing both chemical synthesis and pharmaceutical development.

Conclusion

In summary, CAS No 54918-86-4, or 2-(2,4-dichlorophenoxy)-N-{(E)-(3-methylphenyl)thio(carbonoimidyl)amino}acetamide, represents a significant advancement in organic chemistry. Its unique structure and promising biological activities position it as a valuable asset in various scientific domains. As research continues to unfold, this compound is poised to make substantial contributions to both academic and industrial applications.

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